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Compound of Interest

Compound Name: ethyl (2-hydroxypropyl)carbamate

Cat. No.: B3480911

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological significance of ethyl (2-hydroxypropyl)carbamate. Due to the potential for
ambiguity in nomenclature, this document primarily focuses on ethyl N-(2-
hydroxyethyl)carbamate, a well-documented compound, while also acknowledging related
structures.

Chemical Structure and Identification

Ethyl N-(2-hydroxyethyl)carbamate is a carbamate ester characterized by an ethyl carbamate
group attached to a 2-hydroxyethyl moiety. The presence of both a carbamate and a hydroxyl
functional group makes it a molecule of interest in various chemical and biological studies.

Table 1: Chemical Identifiers for Ethyl N-(2-hydroxyethyl)carbamate
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Identifier Value Citation
ethyl N-(2-

IUPAC Name [1]
hydroxyethyl)carbamate

CAS Number 5602-93-7 [1]I2]

Molecular Formula CsH11NOs [11[2]

Molecular Weight 133.15 g/mol [1][2]

SMILES CCOC(=0O)NCCO [1][2]
IDWDPUULTDNNBY-

InChl Key [1]

UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of ethyl N-(2-hydroxyethyl)carbamate are crucial for
understanding its behavior in biological systems and for the development of analytical
methods.

Table 2: Computed Physicochemical Properties of Ethyl N-(2-hydroxyethyl)carbamate

Property Value Citation
XLogP3 -0.4 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

C)c;untg p 3 s
Rotatable Bond Count 4 [1]

Exact Mass 133.07389321 Da [1]
Topological Polar Surface Area  58.6 A2 [1]

Synthesis and Experimental Protocols
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The synthesis of carbamates can be achieved through various chemical reactions. A general
approach involves the reaction of an alcohol with an isocyanate or the reaction of a
chloroformate with an amine. For N-substituted carbamates like the title compound, the
reaction of ethyl chloroformate with 2-aminoethanol would be a plausible synthetic route.

While a specific detailed protocol for the synthesis of ethyl N-(2-hydroxyethyl)carbamate was
not found in the provided search results, a generalized experimental workflow can be
proposed.
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Generalized workflow for the synthesis of ethyl N-(2-hydroxyethyl)carbamate.
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Biological Significance and Metabolism

Ethyl N-(2-hydroxyethyl)carbamate is recognized as a metabolite of ethyl carbamate, a
compound found in fermented foods and alcoholic beverages that is known to be genotoxic
and carcinogenic.[3][4] The metabolism of ethyl carbamate is a critical area of research in
toxicology and drug development.

Human liver microsomes, when incubated with NADPH and ethyl carbamate, produce vinyl
carbamate, 2-hydroxyethyl carbamate, and ethyl N-hydroxycarbamate.[3][5] The enzyme
primarily responsible for the oxidation of ethyl carbamate in humans is CYP2E1.[3]
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Metabolic pathway of ethyl carbamate in human liver microsomes.

Furthermore, ethyl N-(2-hydroxyethyl)carbamate is identified as a metabolite of methoprene, an
insect growth regulator used in agriculture.[2] This metabolic pathway is relevant in the context
of environmental science and food safety, particularly in the development of immunosorbent
assays for detecting methoprene residues.[2]

Spectroscopic Data

Detailed experimental spectroscopic data for ethyl N-(2-hydroxyethyl)carbamate is not readily
available in the public domain. However, based on its chemical structure, the following
characteristic signals would be expected:

Table 3: Predicted Spectroscopic Features of Ethyl N-(2-hydroxyethyl)carbamate
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Technique

Expected Features

1H NMR

Signals corresponding to the ethyl group (triplet
and quartet), two methylene groups (triplets or
multiplets), the N-H proton (broad singlet), and
the O-H proton (broad singlet).

13C NMR

Resonances for the carbonyl carbon of the
carbamate, the two carbons of the ethyl group,

and the two carbons of the 2-hydroxyethyl
group.

IR Spectroscopy

Characteristic absorption bands for the N-H
stretch, O-H stretch, C=0 stretch of the

carbamate, and C-O stretches.

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight of the compound, along with

characteristic fragmentation patterns.

Other Related Carbamate Structures

It is important to distinguish ethyl N-(2-hydroxyethyl)carbamate from other structurally similar

compounds to avoid ambiguity in research and reporting.

Table 4: Comparison of Related Carbamate Structures

Compound Name

Molecular Formula Key Structural Difference

2-hydroxyethyl carbamate

Lacks the N-ethyl group.[5]

tert-butyl N-[(1S,2S)-1-ethyl-2-
hydroxy-propyl]carbamate

C10H21NOs3

Contains a tert-butyl protecting
group and a different alkyl
chain with specific

stereochemistry.[6]

ethyl N-(2-

hydroxybenzoyl)carbamate

C10H11NOa

Features a benzoyl group
instead of an ethyl group
attached to the nitrogen.[7]
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Conclusion

Ethyl N-(2-hydroxyethyl)carbamate is a significant molecule in the fields of toxicology, drug
metabolism, and environmental science. Its role as a metabolite of both the carcinogen ethyl
carbamate and the insecticide methoprene underscores the importance of further research into
its biological activity and detection. This guide provides a foundational understanding of its
chemical and physical properties, and it is anticipated that further experimental studies will
provide more detailed insights into its spectroscopic characteristics and biological interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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